2-Amino-4-hydroxy-6-hydrazinopyrimidine
Cat. No. B8817565
M. Wt: 141.13 g/mol
InChI Key: LUWPFMIHXOPDBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[NH2:10][NH2:11].[NH2:1][c:2]1[n:3][c:4]([Cl:9])[cH:5][c:6](=[O:8])[nH:7]1.[OH2:12]>>[NH2:1][c:2]1[n:3][c:4]([NH:10][NH2:11])[cH:5][c:6](=[O:8])[nH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NN
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1nc(Cl)cc(=O)[nH]1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NNc1cc(=O)[nH]c(N)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
